ZINC;dihydroxide

Specification

• CAS No.: 20427-58-1
• Molecular Formula: Zn(OH)2; H2O2Zn
• Molecular Weight: 101.4 g/mol
• IUPAC Name: zinc;dihydroxide
• Standard InChI: InChI=1S/2H2O.Zn/h2*1H2;/q;;+2/p-2
• Standard InChI Key: UGZADUVQMDAIAO-UHFFFAOYSA-L
• Isomeric SMILES: [OH-].[OH-].[Zn+2]
• SMILES: [OH-].[OH-].[Zn+2]
• Canonical SMILES: [OH-].[OH-].[Zn+2]

Introduction

Physical Properties of ZINC;dihydroxide

Zinc hydroxide exhibits several distinctive physical properties that contribute to its utility in various applications. Understanding these properties is essential for predicting its behavior in different environments and chemical reactions.

Basic Physical Characteristics

Zinc hydroxide typically appears as a dull white flocculent precipitate or simply as a white solid. It is odorless and has a relatively high melting point of 125°C (257°F), at which point it decomposes rather than melting cleanly. The compound is stable and non-reactive under normal conditions, making it safe for various applications.

Detailed Physical Properties

The following table summarizes the key physical properties of zinc hydroxide:

Property	Value
Density	3.05 g/cm³
Molecular Weight/Molar Mass	99.424 g/mol
Melting Point	125°C (257°F) - decomposes
Appearance	Dull white flocculent precipitate
Odor	Odorless
pH	8.88
Oxidation State of Zinc	+2
Solubility in Water	Slightly soluble
Solubility in Alcohol	Insoluble
Solubility Product (Ksp)	3.0 × 10⁻¹⁷
Standard Enthalpy of Formation	-642 kJ/mol

These physical properties demonstrate that zinc hydroxide is a relatively stable compound with limited solubility in common solvents. Its high decomposition temperature and moderate density contribute to its stability in various applications.

Chemical Properties and Reactions

The chemical behavior of zinc hydroxide is dominated by its amphoteric nature and its ability to participate in various chemical reactions as either an acid or a base, depending on the reaction conditions.

Amphoteric Nature

One of the most significant chemical properties of zinc hydroxide is its amphoteric behavior. This means it can react with both acids and bases, demonstrating dual chemical functionality5. When zinc hydroxide is treated with a strong acid like hydrochloric acid (HCl), it dissolves to form zinc salts. Conversely, when treated with a strong base like sodium hydroxide (NaOH), it also dissolves but forms zincate ions instead5.

This amphoteric property can be demonstrated through a simple experiment where zinc hydroxide suspension is treated with HCl in one beaker and NaOH in another. In both cases, the precipitate dissolves, confirming that zinc hydroxide acts as a base when reacting with acids and as an acid when reacting with bases5. The zinc in the compound acts as a Lewis acid, while the hydroxide functions as both a Lewis and Brønsted-Lowry base5.

Other Chemical Reactions

Zinc hydroxide participates in various other chemical reactions:

• It reacts with aluminum to form a white precipitate that is soluble in excess reagent, forming the complex Al(OH)₄, which indicates the presence of aluminum:
  2Al³⁺(aq) + 3Zn(OH)₂(aq) → 2Al(OH)₃(s) + 3Zn²⁺

• Zinc cations react with hydrogen sulfide in the presence of ammonia and ammonium chloride to form a white precipitate of zinc sulfide, which is soluble in acids.

• It dissolves in aqueous ammonia to form a colorless, water-soluble ammine complex. When ammonia is added in excess, the hydroxide ions that dissociate from Zn(OH)₂ react with it to form a positively charged tetra complex with a coordination number of 4.

These reactions illustrate the diverse chemical behavior of zinc hydroxide and explain its utility in various chemical processes and applications.

Occurrence and Natural Forms

Zinc hydroxide occurs naturally in the form of three rare minerals: wulfingite, ashoverite, and sweetite. These minerals are natural polymorphs of Zn(OH)₂, meaning they have the same chemical composition but different crystal structures. In materials science, a substance is considered polymorphic if it exists in more than one form, such as orthorhombic or tetragonal crystal systems.

The rarity of these natural forms of zinc hydroxide contributes to the importance of synthetic methods for obtaining the compound for industrial and research applications. The natural occurrence provides insights into the stability and formation conditions of the compound in geological processes.

Preparation Methods

The synthesis of zinc hydroxide can be accomplished through various methods, with precipitation reactions being the most common approach.

Standard Precipitation Method

The most common method for preparing zinc hydroxide involves the precipitation reaction between a zinc salt solution and a hydroxide source. Typically, a moderate amount of sodium hydroxide solution is added to a zinc salt solution such as zinc chloride or zinc sulfate. The general reaction can be represented as:

Zn²⁺ + 2OH⁻ → Zn(OH)₂

Detailed Laboratory Preparation

A detailed synthesis procedure involves the addition of 45 mL of fresh 1 M NaOH solution to 15 mL of 0.33 M ZnCl₂ solution at room temperature under vigorous stirring. The stirring is maintained for 1 hour, after which the white precipitate is filtered, washed with deionized water on a vacuum glass filter, and dried. The phase purity of the prepared ε-Zn(OH)₂ can be ascertained using powder X-ray diffraction and thermogravimetric analysis before its use in further applications or experiments.

Hydrothermal Conversion

Under specific conditions, zinc hydroxide can undergo hydrothermal conversion. Research has shown that ε-Zn(OH)₂ at 1-2 GPa and 100-200°C produces zinc hydroxide dihydrate with the formula Zn₅(OH)₁₀·2H₂O. This process involves loading the precursor zinc hydroxide and deionized water into Teflon sample cells, which are then subjected to controlled pressure and temperature conditions in a piston-cylinder apparatus.

Applications of ZINC;dihydroxide

Zinc hydroxide finds applications in various fields due to its unique properties and chemical behavior.

Medical Applications

In medicine, zinc hydroxide is used as an adsorbing agent. It is utilized for careful dressings where it functions as a retentive material. Large bandages used post-surgery are often covered with zinc compounds for absorbing blood from wounds, taking advantage of zinc hydroxide's adsorptive properties.

Industrial Applications

Industrially, zinc hydroxide serves as an intermediate for the commercial production of pesticides and pigments. Its ability to participate in various chemical reactions makes it a valuable precursor in the synthesis of other zinc compounds and materials with specific properties required for industrial applications.

Research Applications

In research settings, zinc hydroxide is studied for its amphoteric properties and as a model system for understanding metal hydroxide behavior5. Its ability to form complex compounds with various ligands also makes it interesting for coordination chemistry studies.

Structure and Bonding

The structure of zinc hydroxide consists of zinc atoms coordinated with hydroxide groups. In the crystal structure, each zinc atom is typically surrounded by four hydroxide groups in a tetrahedral arrangement, forming a three-dimensional network.

The different polymorphs of zinc hydroxide (wulfingite, ashoverite, and sweetite) have distinct crystal structures, which affect their physical properties and reactivity. These structural variations are significant in understanding the behavior of zinc hydroxide in different environments and reactions.

Identifiers and Nomenclature

For scientific and regulatory purposes, zinc hydroxide is identified using various systematic identifiers:

Identifier Type	Value
IUPAC Name	zinc;dihydroxide
CAS Registry Number	20427-58-1
PubChem	9812759
PubChem CID	15839126
ChemSpider	7988510
Wikidata	Q204820
Molecular Formula	H₂O₂Zn or Zn(OH)₂
InChI	InChI=1S/2H2O.Zn/h2*1H2;/q;;+2/p-2
SMILES	[OH-].[OH-].[Zn+2]

These identifiers are essential for unambiguous reference to the compound in scientific literature, regulatory documents, and chemical databases.